Cas no 681854-21-7 (1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine)

• Product Name: 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine
• CAS No: 681854-21-7
• MF: C₂₂H₂₃ClN₂O₂S
• MW: 414.948223352432
• CID: 6450028
• Update Time: 2025-06-14

1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine
• Piperazine, 1-[(4-chloro-1-naphthalenyl)sulfonyl]-4-(2,3-dimethylphenyl)-

• Inchi： 1S/C22H23ClN2O2S/c1-16-6-5-9-21(17(16)2)24-12-14-25(15-13-24)28(26,27)22-11-10-20(23)18-7-3-4-8-19(18)22/h3-11H,12-15H2,1-2H3
• InChI Key： MNYWFGLDGQRWIW-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(C=CC=C3)=C(Cl)C=C2)(=O)=O)CCN(C2=CC=CC(C)=C2C)CC1

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 606.5±65.0 °C(Predicted)
• pka: 5.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine

Research Brief on 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine (CAS: 681854-21-7)

1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine (CAS: 681854-21-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl-piperazine scaffold, has shown promising potential in various pharmacological applications, particularly in the modulation of neurotransmitter systems and as a potential therapeutic agent for neurological disorders.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. The structural features of 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine, including the chloronaphthalene and dimethylphenyl moieties, contribute to its high affinity for specific receptor targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits significant activity in modulating serotonin and dopamine receptors, which are critical targets for treating conditions such as depression, anxiety, and schizophrenia.

The synthesis of 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine involves a multi-step process, starting with the sulfonylation of 4-chloronaphthalene-1-sulfonyl chloride followed by coupling with 2,3-dimethylphenylpiperazine. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further pharmacological studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the compound.

In terms of biological activity, recent research has demonstrated that 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine exhibits selective binding to 5-HT_2A and D₂ receptors, with IC₅₀ values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel antipsychotic and antidepressant drugs. Additionally, the compound has shown moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, further expanding its therapeutic potential.

Despite these promising results, further studies are needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine. Current research is focused on optimizing its bioavailability, metabolic stability, and safety profile. Animal models of neurological disorders are being utilized to evaluate its efficacy and toxicity, with preliminary data indicating a favorable therapeutic window.

In conclusion, 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,3-dimethylphenyl)piperazine (CAS: 681854-21-7) represents a promising candidate for drug development in the field of neuropharmacology. Its unique chemical structure and selective receptor binding profile make it a valuable tool for understanding the mechanisms underlying neurological disorders and for the discovery of new therapeutic agents. Continued research efforts are expected to further validate its potential and pave the way for clinical applications.